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Abstract
Tris(trimethylsilylmethyl)phosphine, P(CH₂SiMe₃)₃, is a sterically demanding and electron-

rich organophosphorus compound. Its unique combination of bulk and electronic properties

makes it a valuable ligand in coordination chemistry and a precursor in various synthetic

applications. This guide provides a comprehensive overview of its synthesis, properties, and

reactivity, with a focus on its role in the formation of metal complexes. Detailed experimental

protocols and spectroscopic data are presented to facilitate its use in research and

development.

Introduction
Tris(trimethylsilylmethyl)phosphine is a tertiary phosphine characterized by the presence of

three bulky trimethylsilylmethyl groups attached to a central phosphorus atom. This substitution

pattern imparts significant steric hindrance around the phosphorus lone pair, influencing its

coordination behavior and the stability of its metal complexes. The electron-donating nature of

the alkyl groups also makes it a strong σ-donor ligand, which is a desirable characteristic for

stabilizing metals in various oxidation states and for applications in catalysis. This document

serves as a technical resource for professionals in chemistry and drug development, offering

detailed information on the synthesis, properties, and handling of this versatile phosphine

ligand.
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Physicochemical Properties
Tris(trimethylsilylmethyl)phosphine is a white solid at room temperature. A summary of its

key physical and spectroscopic properties is provided in the tables below.

Table 1: Physical Properties
Property Value Reference

CAS Number 18077-42-4 N/A

Molecular Formula C₁₂H₃₃PSi₃ N/A

Molecular Weight 292.62 g/mol N/A

Melting Point 66-70 °C N/A

Boiling Point 70 °C @ 1 mmHg N/A

Appearance White solid N/A

Table 2: Spectroscopic Data
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Technique Solvent

Chemical Shift (δ) /

Wavenumber (cm⁻¹)

and Assignment

Reference

³¹P{¹H} NMR Not Specified -36.3 ppm (s) [1]

¹H NMR C₆D₆

-1.61 ppm (s, 2H,

LiCH₂Si), 0.51 ppm (s,

9H, Si(CH₃)₃) Note:

Data for a related

lithium complex

[2]

¹³C{¹H} NMR C₆D₆

-4.8 ppm (LiCH₂Si),

7.1 ppm (Si(CH₃)₃)

Note: Data for a

related lithium

complex

[2]

IR Spectroscopy Not Specified

Specific band

assignments are not

readily available in the

searched literature.

N/A

Synthesis
The synthesis of tris(trimethylsilylmethyl)phosphine is typically achieved through the

reaction of a phosphorus trihalide with a trimethylsilylmethyl organometallic reagent. Two

primary methods have been reported, utilizing either a Grignard reagent or an organolithium

reagent.

Synthesis via Grignard Reagent
A common and effective method involves the reaction of phosphorus trichloride (PCl₃) with

(trimethylsilylmethyl)magnesium chloride.

Experimental Protocol:

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, mechanical stirrer, and a dropping funnel under an inert atmosphere (e.g.,
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argon or nitrogen), magnesium turnings are suspended in anhydrous diethyl ether. A solution

of chloromethyltrimethylsilane in diethyl ether is added dropwise to initiate the formation of

the Grignard reagent, (trimethylsilylmethyl)magnesium chloride. The reaction mixture is

typically stirred until the magnesium is consumed.

Reaction with Phosphorus Trichloride: The freshly prepared Grignard reagent is cooled in an

ice bath. A solution of phosphorus trichloride in diethyl ether is then added dropwise with

vigorous stirring.

Work-up and Purification: After the addition is complete, the reaction mixture is stirred at

room temperature for several hours. The reaction is then quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are dried over

anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is then purified by vacuum distillation or recrystallization to yield

tris(trimethylsilylmethyl)phosphine as a white solid.

Caption: Synthesis of tris(trimethylsilylmethyl)phosphine via the Grignard route.

Synthesis via Organolithium Reagent
An alternative synthesis involves the use of (trimethylsilylmethyl)lithium, which can be prepared

from (trimethylsilyl)methane or by halogen-lithium exchange.

Experimental Protocol:

Preparation of the Organolithium Reagent: (Trimethylsilylmethyl)lithium is prepared in situ by

the reaction of (trimethylsilyl)methane with a strong base such as n-butyllithium in a suitable

solvent like diethyl ether or tetrahydrofuran under an inert atmosphere.

Reaction with Phosphorus Trichloride: The solution of the organolithium reagent is cooled,

and phosphorus trichloride is added dropwise.

Work-up and Purification: The work-up and purification procedure is similar to that described

for the Grignard method, involving quenching, extraction, drying, and purification by vacuum

distillation or recrystallization.
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Coordination Chemistry and Reactivity
Tris(trimethylsilylmethyl)phosphine is a versatile ligand that forms stable complexes with a

wide range of transition metals. Its large steric bulk can influence the coordination number and

geometry of the resulting metal complexes, often favoring lower coordination numbers which

can be beneficial in catalytic applications.

General Reactivity as a Ligand
The phosphorus atom in tris(trimethylsilylmethyl)phosphine possesses a lone pair of

electrons, making it a Lewis base that readily coordinates to metal centers. The general

reaction for the formation of a metal-phosphine complex can be represented as:

M-L + P(CH₂SiMe₃)₃ → M-P(CH₂SiMe₃)₃ + L

where M is a metal center and L is a labile ligand.

Metal Complex (M-L)

Coordinated Complex
(M-P(CH₂SiMe₃)₃)

P(CH₂SiMe₃)₃

Displaced Ligand (L)

Click to download full resolution via product page

Caption: General coordination of tris(trimethylsilylmethyl)phosphine to a metal center.
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Applications in Catalysis
The combination of strong electron donation and significant steric bulk makes

tris(trimethylsilylmethyl)phosphine and its derivatives attractive ligands for various catalytic

processes. These properties can enhance the activity and selectivity of metal catalysts in

cross-coupling reactions and other transformations. While specific catalytic cycles involving this

particular phosphine are not extensively detailed in the readily available literature, its properties

are analogous to other bulky phosphine ligands known to be effective in catalysis.

For instance, in a generic palladium-catalyzed cross-coupling reaction, a bulky phosphine

ligand can facilitate the key steps of oxidative addition and reductive elimination.

Pd(0)L
(L = P(CH₂SiMe₃)₃)

Oxidative Addition
(R-X)

R-Pd(II)-X(L)

Transmetalation
(R'-M)

R-Pd(II)-R'(L)

Reductive Elimination

Catalyst Regeneration

R-R'

Click to download full resolution via product page

Caption: A generic catalytic cycle where a bulky phosphine ligand plays a crucial role.

Safety and Handling
Tris(trimethylsilylmethyl)phosphine is an air- and moisture-sensitive compound. It should be

handled under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques) to prevent
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oxidation and hydrolysis. Appropriate personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn at all times.

Conclusion
Tris(trimethylsilylmethyl)phosphine is a valuable phosphine ligand with distinct steric and

electronic properties. Its synthesis is achievable through standard organometallic routes, and

its ability to form stable complexes with a variety of metals makes it a promising candidate for

applications in coordination chemistry and catalysis. This guide provides foundational

knowledge for researchers and professionals to effectively utilize this compound in their work.

Further research into its catalytic applications is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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